molecular formula C18H21N3O4S B2883475 1-(3,4-dimethoxybenzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide CAS No. 1207012-16-5

1-(3,4-dimethoxybenzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide

Cat. No. B2883475
CAS RN: 1207012-16-5
M. Wt: 375.44
InChI Key: NGFNCDRXQKUGNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,4-dimethoxybenzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide is a compound that has gained significant attention due to its potential use in scientific research. This compound is commonly referred to as DMTCP, and it has been found to have a variety of biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of DMTCP is not fully understood. However, it has been found to modulate ion channels, specifically the TRPV1 channel. DMTCP has also been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
DMTCP has been found to have a variety of biochemical and physiological effects. It has been found to modulate ion channels, inhibit the activity of cyclooxygenase-2, and have anti-inflammatory properties. Additionally, DMTCP has been found to have analgesic properties, making it a potential candidate for the treatment of pain.

Advantages And Limitations For Lab Experiments

One of the main advantages of DMTCP is its high purity and yield. This makes it an ideal compound for scientific research. Additionally, DMTCP has been found to have a variety of biochemical and physiological effects, making it a versatile compound for studying ion channels and inflammation. However, one of the limitations of DMTCP is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are a variety of future directions for research on DMTCP. One potential direction is in the study of its effects on ion channels other than TRPV1. Additionally, further research is needed to fully understand the mechanism of action of DMTCP. Finally, DMTCP may have potential therapeutic applications in the treatment of pain and inflammation, and further research is needed to explore these possibilities.
Conclusion:
In conclusion, 1-(3,4-dimethoxybenzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide is a compound with significant potential for scientific research. Its synthesis method has been optimized to produce high yields and purity, and it has been found to have a variety of biochemical and physiological effects. DMTCP has potential applications in the study of ion channels and inflammation, and further research is needed to explore its full potential.

Synthesis Methods

The synthesis of DMTCP involves the reaction of 3,4-dimethoxybenzoyl chloride with thiazole-2-amine to produce 3,4-dimethoxybenzoyl-thiazole-2-amine. This intermediate is then reacted with piperidine-4-carboxylic acid to produce DMTCP. The synthesis of DMTCP has been optimized to produce high yields and purity, making it an ideal compound for scientific research.

Scientific Research Applications

DMTCP has been found to have a variety of scientific research applications. One of the most common applications is in the study of ion channels. DMTCP has been found to modulate ion channels, making it an ideal compound for studying their function. Additionally, DMTCP has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

properties

IUPAC Name

1-(3,4-dimethoxybenzoyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O4S/c1-24-14-4-3-13(11-15(14)25-2)17(23)21-8-5-12(6-9-21)16(22)20-18-19-7-10-26-18/h3-4,7,10-12H,5-6,8-9H2,1-2H3,(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGFNCDRXQKUGNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C(=O)NC3=NC=CS3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,4-dimethoxybenzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.